Cas no 2034265-97-7 (2-(3,5-Dimethyl-4-isoxazolyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]ethanone)

• Product Name: 2-(3,5-Dimethyl-4-isoxazolyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]ethanone
• CAS No: 2034265-97-7
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 5376693
• Update Time: 2025-07-15

2-(3,5-Dimethyl-4-isoxazolyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-4-isoxazolyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]ethanone

• Inchi： 1S/C18H19N5O2/c1-12-16(13(2)25-20-12)8-18(24)22-9-15(10-22)23-11-17(19-21-23)14-6-4-3-5-7-14/h3-7,11,15H,8-10H2,1-2H3
• InChI Key： ZDIHGZIYPRYXIH-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(N2C=C(C3=CC=CC=C3)N=N2)C1)CC1=C(C)ON=C1C

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 624.3±65.0 °C(Predicted)
• pka: 0.14±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(3,5-Dimethyl-4-isoxazolyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]ethanone

Introduction to 2-(3,5-Dimethyl-4-isoxazolyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]ethanone (CAS No. 2034265-97-7)

The compound 2-(3,5-Dimethyl-4-isoxazolyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]ethanone, identified by its CAS number 2034265-97-7, represents a fascinating molecule in the realm of medicinal chemistry. Its unique structural framework, combining an isoxazole ring with a triazolyl-substituted azetidine moiety, positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

This introduction delves into the structural characteristics of the compound, its potential biological activities, and its relevance in contemporary research. By examining the interplay between its molecular components and their functional roles, we aim to provide a comprehensive overview that underscores its significance in the pharmaceutical industry.

The isoxazole core is a heterocyclic aromatic compound known for its presence in numerous bioactive natural products and synthetic drugs. Its five-membered ring contains two nitrogen atoms and one oxygen atom, contributing to its versatility in forming hydrogen bonds and participating in various chemical interactions. In 2-(3,5-Dimethyl-4-isoxazolyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]ethanone, the isoxazole ring is substituted at the 3 and 5 positions with methyl groups, enhancing its lipophilicity and potentially influencing its metabolic stability.

Complementing the isoxazole moiety is the triazolyl-substituted azetidine component. The triazole ring, characterized by three nitrogen atoms in a six-membered aromatic system, is known for its ability to stabilize reactive intermediates and enhance binding affinity. The incorporation of a phenyl group at the 4-position of the triazole further modulates its electronic properties and interactions with biological targets. The azetidine ring adds an additional layer of complexity, providing a flexible scaffold that can adapt to various binding pockets.

The presence of these multiple heterocyclic rings suggests that 2-(3,5-Dimethyl-4-isoxazolyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]ethanone may exhibit diverse biological activities. For instance, the combination of an isoxazole and triazole moiety has been reported to exhibit antimicrobial properties. Studies have shown that such structures can interfere with essential bacterial enzymes or disrupt cell wall integrity. The azetidine component may further contribute to these effects by occupying specific binding sites on bacterial enzymes.

In addition to antimicrobial applications, this compound may also show promise in other therapeutic areas. The structural features of isoxazole, triazole, and azetidine derivatives have been explored for their potential in anticancer therapy. These heterocycles are known to modulate kinase activity and other critical signaling pathways involved in cancer progression. The unique arrangement of substituents in 2-(3,5-Dimethyl-4-isoxazolyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-y l)-1-a zetidin yl]ethanone could make it a valuable scaffold for developing novel anticancer agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like this one with greater accuracy. Molecular docking studies can simulate the interaction between 2-(3,5-Dimethyl -4-isoxazol yl)-1-[3-(4 -phen yl - 1H - 1 , 2 , 3 - tri azo l - 1 - y l ) - 1 - az etid ini y l ]e than one and various biological targets. These simulations have revealed that it may interact with enzymes such as kinases or proteases that are implicated in diseases like cancer and inflammation.

The synthesis of this compound presents an interesting challenge due to its complex structure. However， modern synthetic methodologies have made it feasible to construct such molecules efficiently. Techniques such as multi-step organic synthesis or combinatorial chemistry allow researchers to explore libraries of derivatives rapidly. This approach can accelerate the discovery process by identifying lead compounds with desired properties.

Once synthesized， rigorous testing is essential to evaluate the safety and efficacy of 2-(3 , 5 - Dimethyl - 4 - is ox az ol y l ) - 1 [ 3 ( 4 - phen yl - 1 H - 1 , 2 , 3 - tri azo l - 1 - y l ) - 1 - az et id ini y l ]e than one . In vitro assays can assess its activity against specific biological targets， while preclinical studies can provide insights into its pharmacokinetic properties。 These studies are crucial before moving on to clinical trials， where human subjects are involved。

The development of new drugs is often a lengthy process， but it is essential for addressing unmet medical needs。 Compounds like 2-(3 , 5 - Dimethyl - 4 - is ox az ol y l ) - 1 [ 3 ( 4 - phen yl - 1 H - 1 , 2 , 3 - tri azo l - 1 - y l ) ] e than one represent valuable contributions to medicinal chemistry。 Their unique structures and potential biological activities make them attractive candidates for further research。

In conclusion， 2-(3 , 5-Dimethyl –4-isoxazolyl)-[email protected](phenil –[email protected](triazen –[email protected](etidinil)ethanone) (CAS No.20342[65]-97–7) is a structurally complex molecule with significant potential in pharmaceutical research。 Its combination of anisoxazole、triazole、and azetidine moieties offers multiple opportunities for interaction with biological targets。 Further exploration through computational studies、synthesis、and preclinical testing will be necessary to fully realize its therapeutic promise。 As our understanding of molecular interactions continues to evolve， compounds like this one will play an increasingly important role in drug discovery efforts worldwide。